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Compound of Interest

Compound Name: MSC-4381

Cat. No.: B8201691

An In-depth Examination of the Potent and Selective MCT4 Inhibitor

This technical guide provides a comprehensive overview of MSC-4381 (also known as MCT4-
IN-1), a highly potent and selective inhibitor of the monocarboxylate transporter 4
(MCT4/SLC16A3). This document is intended for researchers, scientists, and drug
development professionals interested in the chemical properties, mechanism of action, and
experimental applications of this novel chemical probe. All quantitative data is presented in
structured tables for ease of comparison, and detailed methodologies for key experiments are
provided.

Chemical Structure and Physicochemical Properties

MSC-4381 is a synthetic small molecule with the chemical name 5-((5-chloro-2-((5-
ethoxyquinoline)-8-sulfonamido)phenyl)ethynyl)-4-methoxypicolinic acid.[1] Its structure is
characterized by a substituted pyridine carboxylic acid core linked via an ethynyl bridge to a
chlorinated phenyl ring, which in turn is attached to an ethoxyquinoline sulfonamide moiety.

Table 1: Chemical and Physical Properties of MSC-4381
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Property Value Reference
5-((5-chloro-2-((5-
ethoxyquinoline)-8-

IUPAC Name _ [1]
sulfonamido)phenyl)ethynyl)-4-
methoxypicolinic acid

Synonyms MCT4-IN-1, MSC4381 [2][3]

CAS Number 2445185-57-7 [11[2][4]

Molecular Formula C26H20CIN306S [1112114]

Molecular Weight 537.97 g/mol [1][2]
White to beige or yellow solid

Appearance [2]
powder

Purity 298% (HPLC)

DMSO: 50 mg/mL (92.94 mM);

Solubility Methanol: Slightly soluble (0.1-  [2][4]
1 mg/ml)

Powder: -20°C for 3 years; In

Storage (2]
solvent: -80°C for 1 year
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Mechanism of Action and Biological Activity

MSC-4381 is an orally active and selective inhibitor of the monocarboxylate transporter 4

(MCT4).[3][5] MCT4 is a crucial transporter responsible for the efflux of lactate from highly

glycolytic cells, a hallmark of many cancer types.[6] By inhibiting MCT4, MSC-4381 blocks

lactate export, leading to intracellular lactate accumulation and a reduction in cellular viability in
cells with high MCT4 expression.[3][7] The inhibitor targets the cytosolic domain of MCT4.[3][7]
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Signaling Pathway of MCT4 Inhibition

The following diagram illustrates the proposed mechanism of action for MSC-4381. In highly
glycolytic cancer cells, glucose is converted to lactate, which is then exported by MCT4 to
maintain intracellular pH and support continued glycolysis. MSC-4381 blocks this transport,
leading to intracellular lactate accumulation, which can disrupt cellular metabolism and
potentially lead to apoptosis.

Figure 1: Mechanism of MSC-4381 Action

Table 2: Biolagical Activity of MSC-4381

Parameter Value Cell Line/System Reference

MCT4 ICso 77 nM Not specified [B1517]

Fluorescence Cross-
MCT4 Ki 11 nM Correlation [3114]

Spectroscopy

MDA-MB-231 (MCT4

Lactate Efflux ICso 1nM ) [3]
high)

Lactate Efflux ICso >4 uM SNU-398 (MCT1 high)  [4]

Lactate Efflux ICso 638 nM RT-4 (MCT2/3 high) [4]

Pharmacokinetic Properties

Preclinical studies in mice have provided initial pharmacokinetic data for MSC-4381.

Table 3: Pharmacokinetic Parameters of MSC-4381 in
Mice
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Parameter Value Dosing Reference
**Half-life (T1/2) ** 1 hour 0.2 mg/kg, IV [3]
Clearance (CL) 0.33 L/h-kg 0.2 mg/kg, IV [3]
Maximum 489 ng/mL 0.2 mg/kg, IV [3]

Concentration (Cmax)

Volume of Distribution

0.4 L/kg 0.2 mg/kg, IV [3]
(Vss)

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research
findings. The following sections provide methodologies for key assays used to characterize
MSC-4381.

Cellular Lactate Efflux Assay

This assay measures the ability of a compound to inhibit the transport of lactate out of cells. A
common method involves loading cells with a pH-sensitive fluorescent dye, such as BCECF-
AM, and monitoring changes in intracellular pH upon lactate efflux.

Workflow for Lactate Efflux Assay
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1. Cell Seeding
Plate cells and allow to adhere overnight.

i

2. Dye Loading
Incubate cells with BCECF-AM.

i

3. Pre-incubation
Incubate cells with MSC-4381 or vehicle.

i

4. Lactate Efflux Induction
Replace medium with a high-lactate, low-pH buffer.

i

5. Fluorescence Measurement
Monitor intracellular pH changes over time using a fluorescence plate reader (Ex’Em ~490/535 nm and ~440/535 nm).

i

6. Data Analysis
Calculate the rate of pH change to determine lactate efflux inhibition.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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